N-Cycloheptyl-2-[4-(cyclopentylamino)piperidine-1-yl]-6,7-dimethoxyquinazolin-4-amine

• Molecular Formula: C22H32N4O2
• Molecular Weight: 384.5 g/mol
• IUPAC Name: 4-N-cycloheptyl-2-N-cyclopentyl-6,7-dimethoxyquinazoline-2,4-diamine
• InChI: InChI=1S/C22H32N4O2/c1-27-19-13-17-18(14-20(19)28-2)25-22(24-16-11-7-8-12-16)26-21(17)23-15-9-5-3-4-6-10-15/h13-16H,3-12H2,1-2H3,(H2,23,24,25,26)
• InChI Key: HZBKRPBMAVNOCZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=NC(=N2)NC3CCCC3)NC4CCCCCC4)OC

Description

C-014C is an organic compound with the molecular formula C22H32N4O2. It consists of 22 carbon atoms, 32 hydrogen atoms, 4 nitrogen atoms, and 2 oxygen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of C-014C involves multiple steps, including the preparation of intermediate compounds and the use of specific protecting groups. One common method involves the preparation of an indazole ring, followed by the protection of the N-H bond using 2-(trimethylsilyl) ethoxymethyl. Subsequent steps include the Buchwald reaction, removal of the protecting group, and ring-closing reactions .

Industrial Production Methods: Industrial production of C-014C may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process typically includes the use of advanced chemical reactors and purification techniques to isolate the desired compound.

Chemical Reactions Analysis

Types of Reactions: C-014C undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can convert C-014C into reduced forms with different chemical properties.

Substitution: Substitution reactions involve the replacement of specific atoms or groups within the molecule with other atoms or groups.

Common Reagents and Conditions:

Oxidizing Agents: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reducing Agents: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution Reagents: Halogens, alkyl groups, and other substituents can be introduced using appropriate reagents.

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce various substituted compounds.

Scientific Research Applications

C-014C has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of C-014C involves its interaction with specific molecular targets and pathways. The compound may bind to certain proteins or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

C-014C can be compared with other similar compounds based on its structure and properties. Some similar compounds include:

C-015C: A related compound with slight variations in its molecular structure.

C-016C: Another similar compound with different functional groups.

Uniqueness: C-014C is unique due to its specific molecular configuration and the presence of particular functional groups that confer distinct chemical and biological properties .